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Compound of Interest

Compound Name: ADX61623

Cat. No.: B15543780

For Researchers, Scientists, and Drug Development Professionals

Introduction

ADX61623 is a potent, small-molecule, negative allosteric modulator (NAM) of the follicle-
stimulating hormone receptor (FSHR), a G-protein coupled receptor (GPCR) crucial for
reproductive function. As a NAM, ADX61623 binds to a site on the FSHR distinct from the
orthosteric site for FSH, inhibiting the receptor's response to FSH stimulation. Notably,
ADX61623 displays biased antagonism, selectively inhibiting certain downstream signaling
pathways while leaving others unaffected. This property makes it a valuable tool for dissecting
FSHR signaling and a potential therapeutic agent for estrogen-dependent diseases.
Furthermore, ADX61623 has been observed to exhibit activity at the luteinizing hormone
receptor (LH-R), but not at the closely related thyroid-stimulating hormone (TSH) receptor.

These application notes provide detailed protocols for in vitro assays to characterize the activity
of ADX61623, enabling researchers to investigate its mechanism of action and potential
applications.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of ADX61623 is essential for its
proper handling, storage, and use in in vitro assays.
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Property Value

4-({[4-amino-5-(4-methylphenyl)-4H-1,2 4-
IUPAC Name triazol-3-yl]sulfanyl}methyl)-N-(4-
methylphenyl)-1,3-thiazol-2-amine

Molecular Formula C17H16N204S
Molecular Weight 324.37 g/mol
CAS Number 1067189-44-9
CC1=CC=C(C=C1)NC2=NC=C(S2)CS(=0)
SMILES
(=O)C3=CC=C(C=C3)N
Appearance White to off-white solid
Solubility Soluble in Dimethyl Sulfoxide (DMSO)
Store at -20°C for short-term storage or at -80°C
Storage

for long-term storage.

Stock Solution Preparation:

For in vitro assays, a 10 mM stock solution of ADX61623 in DMSO is recommended. Prepare
the stock solution as follows:

Weigh out the required amount of ADX61623 powder.

Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration.

Vortex thoroughly until the compound is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -80°C.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the FSH receptor signaling pathway and the experimental
workflow for evaluating ADX61623.
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Figure 1. FSH receptor signaling pathway and the inhibitory effect of ADX61623.
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Figure 2. Workflow for in vitro characterization of ADX61623.

Quantitative Data Summary

The following table summarizes the key quantitative data for ADX61623 from in vitro assays.

Assay

Cell Type

Parameter

Value

cAMP Production

HEK?293 cells
expressing hFSHR

EC50 for inhibition of
FSH-induced cAMP

0.43 uM

Progesterone

Production

Primary rat granulosa
cells

Inhibition of FSH-

induced progesterone

Complete inhibition

Estradiol Production

Primary rat granulosa

cells

Inhibition of FSH-

induced estradiol

No inhibition

Radioligand Binding

Membranes from
HEK?293-hFSHR cells

Effect on 125I-hFSH
binding

Enhances binding
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Experimental Protocols
cAMP Production Assay in HEK293 Cells

This protocol describes how to measure the effect of ADX61623 on FSH-induced cyclic AMP
(cAMP) production in Human Embryonic Kidney (HEK293) cells stably expressing the human
FSH receptor (hFSHR).

Materials:

HEK293 cells stably expressing hFSHR

e Dulbecco's Modified Eagle's Medium (DMEM)

o Fetal Bovine Serum (FBS)

 Penicillin-Streptomycin solution

e Geneticin (G418)

¢ Phosphate-Buffered Saline (PBS)

e Trypsin-EDTA

« ADX61623

¢ Recombinant human FSH

e 3-isobutyl-1-methylxanthine (IBMX)

e CAMP assay kit (e.g., HTRF, ELISA, or fluorescence-based)

o 96-well cell culture plates

CO2 incubator

Protocol:

o Cell Culture:
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o Culture HEK293-hFSHR cells in DMEM supplemented with 10% FBS, 1% Penicillin-
Streptomycin, and 500 pg/mL G418 at 37°C in a humidified atmosphere with 5% CO2.

o Subculture the cells every 2-3 days when they reach 80-90% confluency.

o Cell Seeding:
o Harvest the cells using Trypsin-EDTA and resuspend them in a fresh culture medium.
o Seed the cells into a 96-well plate at a density of 20,000 cells/well.
o Incubate the plate for 24 hours at 37°C and 5% CO2.
e Compound Treatment:
o Prepare a serial dilution of ADX61623 in assay buffer (e.g., DMEM with 1 mM IBMX).

o Carefully remove the culture medium from the wells and replace it with 50 pL of the
ADX61623 dilutions.

o Incubate the plate for 30 minutes at 37°C.
e FSH Stimulation:

o Prepare a solution of recombinant human FSH in assay buffer at a concentration that
elicits 80% of the maximal response (EC80). This concentration should be determined in a
preliminary experiment.

o Add 50 pL of the FSH solution to each well (except for the basal control wells).
o Incubate the plate for 30 minutes at 37°C.
e CAMP Measurement:

o Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's
instructions of the chosen cAMP assay kit.

e Data Analysis:
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o Calculate the percentage of inhibition of the FSH-induced cAMP response for each

concentration of ADX61623.

o Plot the percentage of inhibition against the logarithm of the ADX61623 concentration and

fit the data to a four-parameter logistic equation to determine the EC50 value.

Progesterone and Estradiol Production Assay in Primary
Rat Granulosa Cells

This protocol details the measurement of progesterone and estradiol production in primary rat

granulosa cells in response to FSH and in the presence of ADX61623.

Materials:

Immature female Sprague-Dawley rats (21-23 days old)

Diethylstilbestrol (DES)
McCoy's 5A medium
L-glutamine
Penicillin-Streptomycin solution
Androstenedione

ADX61623

Recombinant human FSH
Progesterone ELISA kit
Estradiol ELISA kit

48-well cell culture plates

CO2 incubator
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Protocol:
e Animal Priming:

o Implant immature female rats with subcutaneous DES pellets (10 mg) for 3 days to
stimulate follicular development.

e Granulosa Cell Isolation:
o Euthanize the rats and dissect the ovaries.

o Puncture the ovarian follicles with a 27-gauge needle to release the granulosa cells into
McCoy's 5A medium.

o Wash the cells by centrifugation and resuspend them in culture medium (McCoy's 5A with
2 mM L-glutamine, 1% Penicillin-Streptomycin, and 100 nM androstenedione).

e Cell Seeding:
o Seed the granulosa cells into a 48-well plate at a density of 200,000 cells/well.
o Incubate the plate for 24 hours at 37°C and 5% CO2.

e Compound Treatment and FSH Stimulation:

[e]

Prepare serial dilutions of ADX61623 in the culture medium.

o

Remove the medium from the wells and replace it with the ADX61623 dilutions.

[¢]

Add recombinant human FSH to the appropriate wells at a concentration that stimulates
submaximal steroid production (to be determined empirically).

[¢]

Incubate the plate for 48 hours at 37°C and 5% CO2.
e Hormone Measurement:

o Collect the cell culture supernatant from each well.
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o Measure the concentration of progesterone and estradiol in the supernatant using
commercially available ELISA kits according to the manufacturer's instructions.

o Data Analysis:

o Calculate the percentage of inhibition of FSH-induced progesterone and estradiol
production for each concentration of ADX61623.

o Plot the results to visualize the effect of ADX61623 on steroidogenesis.

Safety Precautions

Standard laboratory safety practices should be followed when handling ADX61623 and other
chemicals. This includes wearing appropriate personal protective equipment (PPE) such as a
lab coat, safety glasses, and gloves. Work in a well-ventilated area. In case of contact with skin
or eyes, rinse immediately with plenty of water. Consult the Safety Data Sheet (SDS) for more
detailed safety information.

Disclaimer: This document is intended for research use only. The information provided is based
on currently available data and should be used as a guide. Researchers should optimize the
protocols for their specific experimental conditions.

» To cite this document: BenchChem. [Application Notes and Protocols for ADX61623].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543780#adx61623-in-vitro-assay-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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